Cas no 252561-42-5 (3-Bromo-2-(4-methoxyphenyl)thiophene)

• Product Name: 3-Bromo-2-(4-methoxyphenyl)thiophene
• CAS No: 252561-42-5
• MF: C₁₁H₉BrOS
• MW: 269.157561063766
• CID: 2932346
• Update Time: 2023-08-10

3-Bromo-2-(4-methoxyphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(4-methoxyphenyl)thiophene
• Thiophene, 3-bromo-2-(4-methoxyphenyl)-
• 3-Bromo-2-(4-methoxyphenyl)thiophene

• Inchi： 1S/C11H9BrOS/c1-13-9-4-2-8(3-5-9)11-10(12)6-7-14-11/h2-7H,1H3
• InChI Key： FENBQCJGLFKBCD-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 267.95575 g/mol
• Monoisotopic Mass: 267.95575 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.16
• XLogP3: 3.9
• Topological Polar Surface Area: 37.5